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Compound of Interest

Compound Name: 2-Methyl-4-nitrophenyl isocyanate

Cat. No.: B1587134 Get Quote

Technical Support Center: 2-Methyl-4-nitrophenyl
isocyanate
This guide provides essential safety information, handling procedures, and disposal protocols

for 2-Methyl-4-nitrophenyl isocyanate (CAS: 56309-59-2). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What is 2-Methyl-4-nitrophenyl isocyanate and what are its primary hazards?

2-Methyl-4-nitrophenyl isocyanate is an aryl isocyanate compound used in chemical

synthesis.[1] It is classified as hazardous and carries the signal word "Danger".[1][2] The

primary hazards include:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][3]

Irritation: Causes serious eye irritation and skin irritation.[2][4]

Sensitization: May cause allergy or asthma symptoms, or breathing difficulties if inhaled

(respiratory sensitizer).[1][2] It can also cause an allergic skin reaction.[1][3]

Organ Toxicity: May cause respiratory irritation. The primary target organ is the respiratory

system.[1][2]
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Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

Due to its hazardous nature, a comprehensive set of PPE is required:

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors and particulates, such as a dust mask type

N95 (US).[1][5][6]

Eye and Face Protection: Wear chemical safety goggles and/or a face shield.[1][5]

Hand Protection: Wear permeation-resistant gloves (e.g., butyl rubber, nitrile rubber).[5]

Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes are required.

[5][6]

Q3: How should I properly store 2-Methyl-4-nitrophenyl isocyanate?

Proper storage is critical to maintain chemical stability and prevent hazardous reactions.

Temperature: Store in a refrigerator at 2-8°C.[1][7]

Atmosphere: This chemical is moisture-sensitive.[7] Store in a tightly closed container,

preferably under an inert gas like nitrogen or argon.[7]

Location: Keep in a dry, cool, and well-ventilated area.[7][8] The storage area should be

secure and locked up.[5]

Compatibility: Store away from incompatible materials such as water, acids, bases, alcohols,

amines, and strong oxidizing agents.[2][9][10]

Q4: What is the correct procedure for a small chemical spill?

In the event of a spill, act quickly and safely:

Evacuate and Isolate: Immediately alert others and evacuate the immediate area. Prevent

unauthorized personnel from entering.[6]
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Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within one.[5]

Wear PPE: Before cleanup, don the full required PPE as described in Q2.[5]

Containment: Cover the spill with an inert, non-combustible absorbent material like

vermiculite, kitty litter, or sand.[5][6] Do not use water.

Neutralization: Once absorbed, treat the material with an isocyanate neutralization solution

(see Experimental Protocols below). Isocyanates react with water to liberate carbon dioxide,

which can cause pressure buildup in a sealed container.[10]

Collection: After allowing the neutralization reaction to proceed (minimum 24 hours), carefully

sweep or scoop the material into a suitable, labeled container for hazardous waste.[5][6]

Decontamination: Clean the spill area again with the neutralization solution.

Q5: How do I handle waste disposal for this isocyanate and its empty containers?

All waste containing 2-Methyl-4-nitrophenyl isocyanate must be treated as hazardous waste.

Chemical Waste: Collect all waste material in a designated, labeled, and sealed container.

Do not mix with incompatible waste streams.[2]

Empty Containers: Do not reuse containers.[11] Triple-rinse the empty container with a

suitable solvent (e.g., toluene, followed by a decontamination solution). The rinsate must be

collected as hazardous waste. Pails and other small containers should be decontaminated

with a neutralization solution before disposal.[11]

Final Disposal: Dispose of all waste, including contaminated PPE and cleanup materials,

through a licensed hazardous waste disposal contractor, in accordance with all federal, state,

and local regulations.[2][5][12]

Troubleshooting Guide
Problem: I see a solid, white substance forming around the threads of the container cap.
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Cause: This is likely polymerized isocyanate. The chemical is highly reactive with moisture

from the air, which can enter if the container is not sealed properly.

Solution: Handle the container in a fume hood while wearing full PPE. Carefully clean the

threads with a dry cloth or a cloth lightly dampened with a dry solvent like toluene. Ensure

the cap is tightly sealed and consider using paraffin film to provide a better seal. Always store

under an inert atmosphere if possible.

Problem: The container appears to be bulging or under pressure.

Cause: Contamination with water or other incompatible substances (e.g., alcohols, amines)

can cause a reaction that liberates CO2 gas, leading to pressure buildup.[10]

Solution: Do not attempt to open the container. Place the container in a secondary

containment bin in a safe, isolated, and well-ventilated area (like the back of a fume hood).

Alert your institution's Environmental Health & Safety (EHS) office immediately for guidance

on how to proceed with emergency venting and disposal.

Quantitative Data Summary
Parameter Value Reference

CAS Number 56309-59-2 [1]

Molecular Formula C₈H₆N₂O₃ [1]

Molecular Weight 178.14 g/mol [1]

Melting Point 81-84 °C [1]

Boiling Point 168 °C at 23 mmHg [1]

Storage Temperature 2-8 °C [1][7]

Hazard Class

Acute Tox. 4; Eye Irrit. 2; Resp.

Sens. 1; Skin Irrit. 2; Skin

Sens. 1; STOT SE 3

[1]

Experimental Protocols
Protocol: Decontamination and Neutralization of 2-Methyl-4-nitrophenyl isocyanate Waste
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This protocol describes the neutralization of small quantities of isocyanate waste or

contaminated materials using a sodium carbonate-based solution. This formulation is generally

preferred over ammonia-based solutions for safety reasons.[6]

Materials:

Waste 2-Methyl-4-nitrophenyl isocyanate

Designated hazardous waste container (polyethylene or metal)

Sodium Carbonate (Na₂CO₃)

Liquid surfactant (e.g., dish soap)

Water

Stir bar or spatula

Fume hood

Full PPE

Procedure:

Prepare Neutralization Solution: In a suitable beaker or flask, prepare the following solution

(Formulation A):

5-10% Sodium Carbonate (e.g., 50-100g)

0.2-2% Liquid Surfactant (e.g., 2-20 mL)

Water to make up to 1 L

Stir until the sodium carbonate is fully dissolved.

Perform Neutralization in Fume Hood: Place the open, labeled waste container inside a

chemical fume hood.
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Add Waste: Slowly and carefully add the isocyanate waste to the neutralization solution. A

ratio of approximately 10 parts neutralizer to 1 part isocyanate waste is recommended. The

reaction is exothermic and may generate gas (CO2); add the waste in small portions to

control the reaction rate.

Stir and Wait: Stir the mixture occasionally for the first hour.

Vent and Stand: Loosely cap the container to allow gases to escape. Let the container stand

in a safe, ventilated area (like the back of the fume hood) for at least 24-72 hours to ensure

the reaction is complete.[5][6]

Final Disposal: After the reaction period, tightly seal the container. Label it clearly as

"Neutralized Isocyanate Waste" and dispose of it through your institution's hazardous waste

program.
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Caption: Experimental workflow for the safe neutralization of a 2-Methyl-4-nitrophenyl
isocyanate spill.
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Caption: Logical relationships for the proper disposal of different types of isocyanate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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